Cas no 14677-69-1 (Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-)

• Product name: Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-
• CAS No: 14677-69-1
• MF: C₁₁H₉N₅O₄S
• Molecular Weight: 307.28526
• CID: 203921
• PubChem ID: 136171118

Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)- Properties

Names and Identifiers

• Benzenesulfonic acid,4-(2-amino-6,9-dihydro-6-oxo-1H-purin-8-yl)-
• 4-(2-amino-6-oxo-3,7-dihydropurin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid,p-(2-amino-1,6-dihydro-6-oxopurin-8-yl)- (7CI,8CI)
• Benzenesulfonicacid, 4-(2-amino-6,7-dihydro-6-oxo-1H-purin-8-yl)- (9CI)
• p-(2-Amino-1,6-dihydro-6-oxopurin-8-yl)benzenesulfonic acid
• Benzenesulfonic acid, p-(2-amino-1,6-dihydro-6-oxopurin-8-yl)-
• 4-(6-Hydroxy-2-imino-3,9-dihydro-2H-purin-8-yl)benzene-1-sulfonic acid
• DTXSID80932911
• 14677-69-1

• Inchi： InChI=1S/C11H9N5O4S/c12-11-15-9-7(10(17)16-11)13-8(14-9)5-1-3-6(4-2-5)21(18,19)20/h1-4H,(H,18,19,20)(H4,12,13,14,15,16,17)
• InChIKey： BWCLFVSSQAFNNY-UHFFFAOYSA-N
• SMILES： NC1=NC2=C(N=C(C3C=CC(S(O)(=O)=O)=CC=3)N2)C(=O)N1

Computed Properties

• 精确分子量: 307.03767
• 同位素质量: 307.03752496g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 4
• 氢键受体数量: 6
• 重原子数量: 21
• 可旋转化学键数量: 2
• 复杂度: 564
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 拓扑分子极性表面积: 159Ų
• XLogP3: -0.7

Experimental Properties

• PSA: 150.53